Cas no 72136-39-1 (2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-)

2H-1-Benzopyran-2-one, 7-methoxy-3-methyl- structure
72136-39-1 structure
Product Name:2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-
CAS No:72136-39-1
MF:C11H10O3
MW:190.1953
CID:544463
PubChem ID:11321422
Update Time:2024-03-02

2H-1-Benzopyran-2-one, 7-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-
    • 7-methoxy-3-methylchromen-2-one
    • Inchi: InChI=1S/C11H10O3/c1-7-5-8-3-4-9(13-2)6-10(8)14-11(7)12/h3-6H,1-2H3
    • InChI Key: LMFMSNMYCXCPRY-UHFFFAOYSA-N
    • SMILES: COc1ccc2cc(C)c(=O)oc2c1

Computed Properties

  • Exact Mass: 190.063
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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